Cas no 1186-10-3 (Diethyl 3-Bromopropylphosphonate)

Diethyl 3-Bromopropylphosphonate is a versatile organophosphorus compound used as a key intermediate in organic synthesis, particularly in Horner-Wadsworth-Emmons reactions. Its bromoalkyl and phosphonate functionalities enable efficient carbon-carbon bond formation, making it valuable for constructing complex molecules. The compound offers high reactivity and selectivity, suitable for pharmaceutical and agrochemical applications.
Diethyl 3-Bromopropylphosphonate structure
1186-10-3 structure
Product Name:Diethyl 3-Bromopropylphosphonate
CAS No:1186-10-3
MF:C7H16BrO3P
MW:259.077902793884
MDL:MFCD00800966
CID:216906
Update Time:2025-06-17

Diethyl 3-Bromopropylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 3-Bromopropylphosphonate
    • Diethyl (3-Bromopropyl)phosphonate
    • Phosphonic acid,P-(3-bromopropyl)-, diethyl ester
    • (3-Bromopropyl)phosphonic Acid Diethyl Ester
    • 1-bromo-3-diethoxyphosphorylpropane
    • NSC 138345
    • Diethyl 3-Bromopropyl)Phosphonate
    • Diethyl(3-bromopropyl)phosphonate
    • Phosphonic acid, (3-bromopropyl)-, diethyl ester
    • NSC138345
    • Diethyl3-Bromopropylphosphonate
    • Diethoxy 3-Bromopropylphosphine
    • diethyl-3-bromopropylphosphonate
    • diethyl 3-bromopropanphosphonate
    • Di
    • MDL： MFCD00800966
    • Inchi： 1S/C7H16BrO3P/c1-3-10-12(9,11-4-2)7-5-6-8/h3-7H2,1-2H3
    • InChI Key： PEIKTSJIUKYDPC-UHFFFAOYSA-N
    • SMILES： BrCCCP(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 258.00200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.348 g/mL at 25 °C(lit.)
  • Boiling Point: 97°C/0.5mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.4620(lit.)
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 45.34000
  • LogP: 3.03750
  • Solubility: 0.1-0.5 g/100 mL at 22 C

Diethyl 3-Bromopropylphosphonate Security Information

Diethyl 3-Bromopropylphosphonate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl 3-Bromopropylphosphonate Pricemore >>

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Diethyl 3-Bromopropylphosphonate Production Method

Diethyl 3-Bromopropylphosphonate Related Literature

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